CID 15841793

• Molecular Formula: C4O2Se2
• Molecular Weight: 237.98 g/mol
• InChI: InChI=1S/C4O2Se2/c5-1-2(6)4(8)3(1)7
• InChI Key: YZTVASCBRNMQSI-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=O)C1=O)[Se])[Se]

Description

The compound with the identifier “CID 15841793” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 15841793 involves several synthetic routes. One common method includes the reaction of specific aniline derivatives with N-bromosuccinimide to obtain intermediate compounds, which are then subjected to further reactions under acidic conditions to yield the desired product . The reaction conditions typically involve controlled temperatures and the use of specific catalysts to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize waste. Techniques such as hydrothermal carbonization and microwave-assisted synthesis are often employed to achieve high yields and reduce environmental impact .

Chemical Reactions Analysis

Types of Reactions

CID 15841793 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions often involve specific temperatures, pressures, and pH levels to ensure optimal results .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxygenated derivatives, while reduction reactions may produce hydrogenated compounds.

Scientific Research Applications

CID 15841793 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and its role in drug development.

Industry: It is used in the production of various industrial chemicals and materials .

Mechanism of Action

The mechanism of action of CID 15841793 involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 15841793 include other aniline derivatives and related chemical entities. These compounds share structural similarities and may exhibit comparable chemical properties and reactivity .

Uniqueness

What sets this compound apart from similar compounds is its unique combination of chemical properties, which make it particularly suitable for specific applications. Its reactivity, stability, and potential biological activity distinguish it from other related compounds, making it a valuable tool in various scientific research fields .